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Compound of Interest

Compound Name: Boc-NH-SS-OpNC

Cat. No.: B6292174

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of drug delivery and bioconjugation, the choice of a linker molecule is
paramount to the success of targeted therapies and diagnostic agents. Among the arsenal of
chemical tools available, self-immolative linkers have emerged as a sophisticated solution for
the controlled release of payloads. This guide provides an in-depth technical overview of Boc-
NH-SS-OpNC, a Boc-protected, disulfide-based self-immolative linker, designed for traceless
bioconjugation.

Core Features of Boc-NH-SS-OpNC

Boc-NH-SS-OpNC, chemically known as 2-((2-(t-
Butyloxycarbonylamino)ethyl)disulfaneyl)ethan-1-yl p-nitrophenylcarbonate, is a
heterobifunctional linker engineered with distinct functionalities to facilitate the precise
attachment and subsequent release of therapeutic or imaging agents.

Table 1: Chemical and Physical Properties of Boc-NH-SS-OpNC
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Property Value

2-((2-(t-
Chemical Name Butyloxycarbonylamino)ethyl)disulfaneyl)ethan-

1-yl p-nitrophenylcarbonate

CAS Number 2040301-00-4[1]
Molecular Formula C16H22N207S2[1]
Molecular Weight 418.48 g/mol [1]
Storage Temperature -20°C

The Advantage of Traceless Release in Drug
Development

A primary advantage of utilizing self-immolative linkers like Boc-NH-SS-OpNC is the
“"traceless"” release of the conjugated molecule.[2][3] Traditional linkers can leave behind
chemical remnants upon cleavage, which may alter the efficacy, pharmacokinetics, or toxicity of
the released payload.[3] Boc-NH-SS-OpNC is designed to fragment completely after a specific
triggering event, ensuring that the active molecule is liberated in its native, unmodified form.[3]

The disulfide bond within the linker serves as the trigger, offering stability in the oxidative
environment of the bloodstream while being susceptible to cleavage in the reducing
intracellular environment, where the concentration of glutathione (GSH) is significantly higher.
[4][5] This differential stability is a key feature for designing targeted drug delivery systems that
release their payload specifically within the target cells, thereby minimizing off-target toxicity.[4]

[5]

Mechanism of Action: A Two-Step Release Cascade

The functionality of Boc-NH-SS-OpNC is predicated on a sequential two-step process: initial
conjugation to the payload and subsequent triggered release.

1. Bioconjugation: The p-nitrophenyl carbonate (OpNC) group is an activated ester that readily
reacts with primary amines on the payload molecule (e.g., a small molecule drug, peptide, or
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protein) to form a stable carbamate linkage. The tert-butyloxycarbonyl (Boc) group protects the
terminal amine, preventing undesirable side reactions during this conjugation step.

2. Triggered Self-Immolation: Following deprotection of the Boc group (typically under acidic
conditions), the linker-payload conjugate can be attached to a carrier molecule (e.g., an
antibody). Upon internalization into the target cell, the disulfide bond is cleaved by intracellular
reducing agents like glutathione. This cleavage initiates a spontaneous, intramolecular
cyclization or elimination cascade, leading to the complete fragmentation of the linker and the
release of the unmodified payload.

Caption: General mechanism of a disulfide-based self-immolative linker.

Experimental Protocols: A Representative Guide

While specific protocols for Boc-NH-SS-OpNC are not widely available in peer-reviewed
literature, the following represents a general methodology for the use of similar amine-reactive,
disulfide-containing self-immolative linkers. Researchers should optimize these conditions for
their specific application.

Conjugation of Boc-NH-SS-OpNC to an Amine-
Containing Payload

» Dissolution: Dissolve the amine-containing payload and a slight molar excess (e.g., 1.1 to
1.5 equivalents) of Boc-NH-SS-OpNC in a suitable anhydrous aprotic solvent (e.g.,
dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)).

e Reaction: Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA), to the
reaction mixture to facilitate the reaction. The reaction is typically carried out at room
temperature for 2-24 hours.

e Monitoring: Monitor the reaction progress using an appropriate analytical technique, such as
thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

« Purification: Upon completion, purify the Boc-protected linker-payload conjugate using
column chromatography (e.g., silica gel) or preparative HPLC.
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o Characterization: Confirm the identity and purity of the product by mass spectrometry (MS)
and nuclear magnetic resonance (NMR) spectroscopy.

Boc Deprotection

o Dissolution: Dissolve the purified Boc-protected linker-payload conjugate in a suitable
organic solvent (e.g., dichloromethane (DCM) or dioxane).

» Acid Treatment: Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid
(HCI) in dioxane. The reaction is typically performed at room temperature for 30 minutes to 2
hours.

o Removal of Acid: Evaporate the solvent and excess acid under reduced pressure. The
resulting deprotected linker-payload conjugate can then be used for conjugation to a carrier
molecule.

Glutathione-Mediated Cleavage Assay

o Sample Preparation: Prepare a stock solution of the purified linker-payload conjugate in a
suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

e Initiation of Cleavage: Add a solution of reduced glutathione (GSH) to the conjugate solution
to achieve a final concentration relevant to the intracellular environment (e.g., 1-10 mM).

 Incubation: Incubate the reaction mixture at 37°C.
¢ Time Points: At various time points, withdraw aliquots of the reaction mixture.

e Analysis: Quench the reaction and analyze the samples by reverse-phase HPLC (RP-HPLC)
to quantify the remaining conjugate and the released payload. The cleavage half-life can be
determined from the rate of disappearance of the conjugate.

Caption: A representative experimental workflow for creating an Antibody-Drug Conjugate
(ADC).

Quantitative Data and Characterization

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6292174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While comprehensive, publicly available quantitative data specifically for Boc-NH-SS-OpNC is
limited, the characterization of conjugates prepared with similar linkers typically involves a suite
of analytical techniques.

Table 2: Analytical Techniques for Characterization

Technique Purpose

To determine purity, monitor reaction progress,

RP-HPLC ] o

and quantify cleavage kinetics.

To confirm the molecular weight of the conjugate
LC-MS _ _

and identify cleavage products.
NMR To elucidate the structure of the linker-payload

conjugate.

) ) To analyze the purity and aggregation of
Size-Exclusion Chromatography (SEC) ] ]
antibody-drug conjugates.

For antibody-drug conjugates, determining the drug-to-antibody ratio (DAR) is a critical quality
attribute. This can be assessed using techniques such as hydrophobic interaction
chromatography (HIC) or mass spectrometry.

Conclusion

Boc-NH-SS-OpNC represents a valuable tool for researchers in drug development and
bioconjugation, offering the potential for the targeted delivery and traceless release of a wide
range of molecules. Its disulfide-based trigger mechanism is well-suited for intracellular
release, and the Boc-protected amine allows for controlled, sequential conjugation strategies.
While specific experimental data for this particular linker is not extensively published, the
principles of its design and the general protocols for similar self-immolative linkers provide a
strong foundation for its successful implementation in the development of novel therapeutics
and diagnostics. As with any chemical reagent, optimal performance will be achieved through
careful reaction design and empirical optimization for each specific application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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